3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-(1-propylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O3/c1-4-9-19-10-7-14(8-11-19)18-17(20)13-5-6-15(21-2)16(12-13)22-3/h5-6,12,14H,4,7-11H2,1-3H3,(H,18,20)
• InChI Key: ZLMJMTHHZUOVLM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide, also known as DPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound belongs to the class of piperidine derivatives and has a molecular formula of C18H27N2O3.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide involves its binding to the dopamine D3 receptor. This binding leads to the activation of downstream signaling pathways, resulting in various physiological effects such as dopamine release and neuronal firing.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. One of the most significant effects is its ability to increase dopamine release in the brain. This effect is thought to be responsible for its potential therapeutic use in various neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

The use of 3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide in lab experiments has several advantages. It has a high affinity for the dopamine D3 receptor, making it a potent ligand for studying the receptor's function. Additionally, its synthesis method is relatively straightforward, making it easily accessible for researchers. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide. One potential direction is its use as a therapeutic agent for various neurological disorders. Additionally, further studies on its binding affinity and selectivity for the dopamine D3 receptor may lead to the development of more potent ligands. Finally, the exploration of its potential use in other research areas such as drug addiction and mood disorders may provide new insights into the physiological effects of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential in various scientific research applications. Its high affinity for the dopamine D3 receptor makes it a potent ligand for studying the receptor's function, and its potential therapeutic use in various neurological disorders is an exciting area of research. However, further studies are needed to fully understand its biochemical and physiological effects, as well as its potential limitations for lab experiments.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide involves the reaction of 3,4-dimethoxybenzoyl chloride with 1-propylpiperidine in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

3,4-dimethoxy-N-(1-propyl-4-piperidinyl)benzamide has been extensively studied for its potential use in various research applications. One of the most significant areas of research is its use as a ligand for the dopamine D3 receptor. This receptor is involved in various physiological processes such as mood regulation, reward, and addiction. This compound has been shown to have a high affinity for the dopamine D3 receptor, making it a potential therapeutic agent for various neurological disorders.